2,6-Methano-3-benzazocin-8-ol, 1,2,3,4,5,6-hexahydro-3-methyl-6-propyl-, (+-)-

• CAS No.: 1763-03-7
• Molecular Formula: C16H23NO
• Molecular Weight: 245.36 g/mol
• IUPAC Name: 10-methyl-1-propyl-10-azatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-4-ol
• InChI: InChI=1S/C16H23NO/c1-3-6-16-7-8-17(2)13(11-16)9-12-4-5-14(18)10-15(12)16/h4-5,10,13,18H,3,6-9,11H2,1-2H3
• InChI Key: DCCDZLIMIHPDIQ-UHFFFAOYSA-N
• Canonical SMILES: CCCC12CCN(C(C1)CC3=C2C=C(C=C3)O)C

Description

NIOSH/PB9038000 is a compound listed in the National Institute for Occupational Safety and Health (NIOSH) Pocket Guide to Chemical Hazards. This guide provides information on various chemicals and their hazards in the workplace, helping workers and employers recognize and control these hazards .

Preparation Methods

The preparation methods for NIOSH/PB9038000 involve various synthetic routes and reaction conditions. The NIOSH Manual of Analytical Methods (NMAM) provides detailed procedures for sampling and analysis of contaminants in workplace air, surfaces, and biological samples . These methods are developed or adapted by NIOSH or its partners and evaluated according to established protocols and performance criteria .

Chemical Reactions Analysis

NIOSH/PB9038000 undergoes several types of chemical reactions, including oxidation, reduction, and substitution. The NIOSH Manual of Analytical Methods includes methods for analyzing these reactions, using common reagents and conditions . The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

NIOSH/PB9038000 has various scientific research applications in chemistry, biology, medicine, and industry. The compound is used in occupational safety and health research to evaluate hazards and develop methods for measuring early markers of adverse health effects and injuries . It is also used in the development of new protective equipment and engineering control technology to reduce work-related illnesses and injuries .

Mechanism of Action

The mechanism of action of NIOSH/PB9038000 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets, leading to various biological responses. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

NIOSH/PB9038000 can be compared with other similar compounds, such as volatile organic compounds and aliphatic aldehydes . These compounds share some similarities in their chemical properties and reactions but differ in their specific applications and effects. The uniqueness of NIOSH/PB9038000 lies in its specific use in occupational safety and health research and its detailed documentation in the NIOSH Pocket Guide to Chemical Hazards .